5-Tamra-DRVYIHP
Description
5-Tamra-DRVYIHP is a Peptide with TAMRA labeling oligonucleotide.
Scientific Research Applications
Fluorescence Quenching and Molecular Rulers
- Application : 5-Tamra, as 5-carboxytetramethylrhodamine, has been utilized in combination with TEMPO, a small nitroxide radical, to investigate intramolecular quenching efficiency. This technique can measure short intramolecular distances in small ensemble and single-molecule experiments, offering a potential method for observing short distance changes within biomolecules (Zhu, Clamme, & Deniz, 2005).
Fluorescence-Based Bioanalysis
- Application : Modifications in the photophysics of rhodamine derivatives, such as 5-Tamra, upon binding to different anti-TAMRA antibodies, have been researched for use in bioanalysis applications, including immunoassays. Depending on the antibody, 5-Tamra can either exhibit strong fluorescence quenching or significant enhancement upon formation of the immune complex, providing a versatile tool for adapted fluorescence-based bioanalysis (Eisold et al., 2015).
Gene Silencing and Photodynamic Therapy
- Application : 5-Tamra, specifically 5-carboxytetramethylrhodamine, has been shown to be effective in gene silencing when linked to peptide nucleic acids and nuclear localization signal (NLS) conjugates. This functionality enables light-controlled delivery and release of macromolecules from endocytic vesicles, demonstrating potential in light-controlled gene therapy and photodynamic therapy (Bøe, Longva, & Hovig, 2011).
Solid-Phase-Supported Synthesis in DNA Probes
- Application : A study demonstrated the utility of a Tamra phosphoramidite for the solid-phase-supported synthesis of 5'-Tamra DNA. This process is vital for creating DNA probes, where 5-Tamra serves as a functional group enhancing the capabilities of DNA-based diagnostic and research tools (Lyttle, Carter, Dick, & Cook, 2000).
Bioreducible Thiol-Containing Tetramethylrhodamine Dimers
- Application : Thiolated dimeric tetramethylrhodamine (Tamra) has been synthesized and studied for its distinct spectral properties in reduced and oxidized forms. This compound demonstrates potential as a dithiol reduction-sensitive fluorescent probe in cellular tracking systems, offering unique advantages in bioconjugation and environmental sensitivity (Christie, Tadiello, Chamberlain, & Grainger, 2009).
properties
Molecular Formula |
C66H84N14O15 |
|---|---|
Molecular Weight |
1313.46 |
Origin of Product |
United States |
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